Cas no 51098-47-6 (Methyl 2-methylpyrrolidine-2-carboxylate)

• Product Name: Methyl 2-methylpyrrolidine-2-carboxylate
• CAS No: 51098-47-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 2147175
• PubChem ID: 13595679
• Update Time: 2024-03-01

Methyl 2-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methylpyrrolidine-2-carboxylate
• 2-methyl-pyrrolidine-2-carboxylic acid methyl ester
• CCNBDZFBJCGDIV-UHFFFAOYSA-N
• NE22873
• AB76260
• methyl 2-methyl-2-pyrrolidinecarboxylate
• Methyl 2-methylpyrrolidine-2-carboxylate

• MDL： MFCD19217446
• Inchi： 1S/C7H13NO2/c1-7(6(9)10-2)4-3-5-8-7/h8H,3-5H2,1-2H3
• InChI Key： CCNBDZFBJCGDIV-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CCCN1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 0.4

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 176.4±33.0 °C at 760 mmHg
• Flash Point: 60.5±25.4 °C
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

Methyl 2-methylpyrrolidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives